N-(6-methoxybenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)thiophene-2-carboxamide

• IUPAC Name: N-(6-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-ylmethyl)thiophene-2-carboxamide
• InChI: InChI=1S/C19H15N3O2S2/c1-24-14-7-8-15-17(11-14)26-19(21-15)22(12-13-5-2-3-9-20-13)18(23)16-6-4-10-25-16/h2-11H,12H2,1H3
• InChI Key: ZZGHAHNYYBOTRT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N=C(S2)N(CC3=CC=CC=N3)C(=O)C4=CC=CS4
• Molecular Formula: C19H15N3O2S2
• Molecular Weight: 381.5 g/mol

Description

N-(6-methoxybenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)thiophene-2-carboxamide, also known as MBT-2-CA, is a chemical compound that has been studied for its potential use in scientific research. This compound has been found to have various biochemical and physiological effects, and its mechanism of action has been investigated in detail.

Scientific Research Applications

Fluorescence and Anticancer Activity

Compounds containing thiazolyl and pyridinyl groups have been synthesized and evaluated for their fluorescence properties and anticancer activity. For instance, Co(II) complexes with related structures have been studied for their ability to quench fluorescence in combination with alizarin dye, indicating potential applications in sensing and molecular probes. These complexes were also tested in vitro for cytotoxicity against human breast cancer cell lines, showing promising anticancer activity (Vellaiswamy & Ramaswamy, 2017).

Synthesis and Biological Activity

The synthesis of novel heterocyclic compounds, including those with thiazole and pyridine moieties, has been explored for various biological activities. These activities include antioxidant, antitumor, and antimicrobial effects, highlighting the broad utility of such compounds in developing new therapeutic agents and functional materials (Khalifa et al., 2015).

Corrosion Inhibition

Thiazole and pyridine derivatives have been investigated as corrosion inhibitors for metals, demonstrating the chemical versatility of these compounds. Their effectiveness in protecting metal surfaces from corrosion, coupled with their synthesis and characterization, underscores their potential in industrial applications, such as in coatings and material preservation (Chaitra et al., 2016).

Antimicrobial Activity

The development of new pyridine derivatives has been directed towards antimicrobial applications, with studies showing variable and modest activity against bacteria and fungi. This suggests the potential of N-(6-methoxybenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)thiophene-2-carboxamide and similar compounds in contributing to new antimicrobial agents (Patel et al., 2011).

Environmental Remediation

Thiazole-based compounds have been applied in environmental remediation, such as in the removal of heavy metals from industrial wastes. This underscores the utility of such compounds in addressing environmental pollution and developing sustainable technologies (Zargoosh et al., 2015).